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Compound of Interest

Compound Name: GSK8175

Cat. No.: B607811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a GSK8175 stock

solution in Dimethyl Sulfoxide (DMSO) for use in cell culture experiments. GSK8175 is a non-

nucleoside polymerase (NS5B) inhibitor of the hepatitis C virus (HCV)[1]. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Quantitative Data Summary
For ease of reference, the key quantitative data for GSK8175 and its solubility in DMSO are

summarized in the table below.

Parameter Value Reference

Molecular Weight 568.81 g/mol [1]

Solubility in DMSO 10 mM [1]

Recommended Final DMSO

Concentration in Cell Culture
≤ 0.5% (v/v)

General cell culture best

practices

Storage of Stock Solution -20°C or -80°C General laboratory practice
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Experimental Protocol: Preparation of a 10 mM
GSK8175 Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of GSK8175 in DMSO.

Materials:

GSK8175 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the required mass of GSK8175:

To prepare 1 mL of a 10 mM stock solution, the required mass of GSK8175 can be

calculated using the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 568.81 g/mol = 5.6881 mg

Therefore, weigh out approximately 5.69 mg of GSK8175 powder.

Dissolving GSK8175 in DMSO:

Aseptically add the weighed GSK8175 powder to a sterile microcentrifuge tube.

Add 1 mL of sterile DMSO to the tube.
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Vortex the solution thoroughly until the GSK8175 is completely dissolved. Gentle warming

in a water bath (not exceeding 37°C) may be applied if necessary to aid dissolution, but

avoid excessive heat.

Sterilization (Optional but Recommended):

For cell culture applications, it is recommended to sterilize the stock solution. This can be

achieved by filtering the solution through a 0.22 µm sterile syringe filter into a new sterile

tube. Ensure the filter is compatible with DMSO.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock

solution should be stable for several months.

Working Dilution Preparation:

When preparing working solutions for cell culture experiments, thaw a single aliquot of the 10

mM GSK8175 stock solution.

Dilute the stock solution in cell culture medium to the desired final concentration.

Crucially, ensure that the final concentration of DMSO in the cell culture medium does not

exceed 0.5% (v/v) to minimize solvent-induced cytotoxicity. For sensitive cell lines, a lower

final DMSO concentration (e.g., ≤ 0.1%) may be necessary. Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

Signaling Pathway and Experimental Workflow
GSK8175 acts as a non-nucleoside inhibitor of the HCV NS5B polymerase, a key enzyme in

the viral replication cycle. The following diagrams illustrate the mechanism of action and the

experimental workflow for preparing the stock solution.
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Caption: Mechanism of action of GSK8175 as an HCV NS5B polymerase inhibitor.
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Caption: Experimental workflow for preparing GSK8175 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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